3-(4-tert-butylphenyl)-N-4-pyridinylacrylamide 3-(4-tert-butylphenyl)-N-4-pyridinylacrylamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1070699
InChI: InChI=1S/C18H20N2O/c1-18(2,3)15-7-4-14(5-8-15)6-9-17(21)20-16-10-12-19-13-11-16/h4-13H,1-3H3,(H,19,20,21)/b9-6+
SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=NC=C2
Molecular Formula: C18H20N2O
Molecular Weight: 280.4 g/mol

3-(4-tert-butylphenyl)-N-4-pyridinylacrylamide

CAS No.:

Cat. No.: VC1070699

Molecular Formula: C18H20N2O

Molecular Weight: 280.4 g/mol

* For research use only. Not for human or veterinary use.

3-(4-tert-butylphenyl)-N-4-pyridinylacrylamide -

Specification

Molecular Formula C18H20N2O
Molecular Weight 280.4 g/mol
IUPAC Name (E)-3-(4-tert-butylphenyl)-N-pyridin-4-ylprop-2-enamide
Standard InChI InChI=1S/C18H20N2O/c1-18(2,3)15-7-4-14(5-8-15)6-9-17(21)20-16-10-12-19-13-11-16/h4-13H,1-3H3,(H,19,20,21)/b9-6+
Standard InChI Key ZJPJQFBYPUWCEK-RMKNXTFCSA-N
Isomeric SMILES CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)NC2=CC=NC=C2
SMILES CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=NC=C2
Canonical SMILES CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=NC=C2

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